Cas no 2138290-02-3 (Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate
• CAS No: 2138290-02-3
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6136723
• PubChem ID: 165457132
• Update Time: 2025-08-05

Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-704915
• 2138290-02-3
• tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate
• Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22F2N2O2/c1-16(2,3)22-15(21)20-8-7-10(19)9-13(20)11-5-4-6-12(17)14(11)18/h4-6,10,13H,7-9,19H2,1-3H3
• InChI Key： KWOXSFGVGSYAAI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1CC(CCN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate

Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate, also known by its CAS number 2138290-02-3, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in various pharmacological applications, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with an amino group at the 4-position and a 2,3-difluorophenyl group at the 2-position. The tert-butyl group attached to the carboxylic acid moiety further enhances the compound's stability and bioavailability. This structure not only provides a rigid framework for potential drug interactions but also allows for extensive chemical modifications to optimize pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. The use of microwave-assisted synthesis has also been explored, offering a greener and faster alternative to traditional methods. These developments underscore the compound's versatility and its suitability for large-scale production in pharmaceutical settings.

The pharmacological profile of tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate has been extensively studied in preclinical models. Early research indicated that this compound exhibits potent activity against various disease targets, including neurodegenerative disorders and cancer. For instance, studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its ability to modulate key cellular pathways involved in these conditions.

In addition to its therapeutic potential, the physical and chemical properties of this compound are equally noteworthy. Its solubility profile, stability under different conditions, and compatibility with various excipients make it an ideal candidate for formulation development. Recent investigations into its crystallographic properties have provided insights into its solid-state behavior, which is crucial for ensuring consistent drug delivery.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been used to predict its binding affinities to target proteins, enabling researchers to design more effective drug candidates. These computational approaches complement experimental studies, providing a holistic view of the compound's pharmacodynamics.

In conclusion, tert-butyl 4-amino-2-(2,3-difluorophenyl)piperidine-1-carboxylate represents a promising molecule with diverse applications in drug discovery and development. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in the pharmaceutical industry. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.